molecular formula C15H15BrN2O2S B11790467 2-(4-(4-Bromophenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid

2-(4-(4-Bromophenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid

Cat. No.: B11790467
M. Wt: 367.3 g/mol
InChI Key: YKWXISCZBYLNKY-UHFFFAOYSA-N
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Description

2-(4-(4-Bromophenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid (CAS: 1443289-77-7) is a thiazole-based compound with the molecular formula C₁₅H₁₅BrN₂O₂S and a molecular weight of 367.26 g/mol . The structure comprises a thiazole core substituted at position 4 with a 4-bromophenyl group and at position 2 with a pyrrolidin-1-yl moiety. Thiazole derivatives are widely studied for their pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties .

Properties

Molecular Formula

C15H15BrN2O2S

Molecular Weight

367.3 g/mol

IUPAC Name

2-[4-(4-bromophenyl)-2-pyrrolidin-1-yl-1,3-thiazol-5-yl]acetic acid

InChI

InChI=1S/C15H15BrN2O2S/c16-11-5-3-10(4-6-11)14-12(9-13(19)20)21-15(17-14)18-7-1-2-8-18/h3-6H,1-2,7-9H2,(H,19,20)

InChI Key

YKWXISCZBYLNKY-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)C2=NC(=C(S2)CC(=O)O)C3=CC=C(C=C3)Br

Origin of Product

United States

Biological Activity

2-(4-(4-Bromophenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid is a complex organic compound notable for its thiazole and pyrrolidine moieties. The presence of the 4-bromophenyl group enhances its biological activity, making it a subject of interest in medicinal chemistry. This article explores the compound's biological activities, including its potential therapeutic applications and the mechanisms underlying its effects.

  • Molecular Formula : C15H15BrN2O2S
  • Molecular Weight : 367.3 g/mol
  • IUPAC Name : 2-[4-(4-bromophenyl)-2-pyrrolidin-1-yl-1,3-thiazol-5-yl]acetic acid

Biological Activities

Research indicates that compounds with thiazole and pyrrolidine structures exhibit significant biological activities, including:

1. Antitumor Activity

Studies on thiazole derivatives have shown promising anticancer properties. For instance, certain thiazole-integrated compounds have demonstrated cytotoxic effects against various cancer cell lines, with IC50 values indicating potent activity. The structure–activity relationship (SAR) analysis reveals that modifications in substituents can enhance or diminish antitumor efficacy.

CompoundIC50 (µg/mL)Mechanism of Action
Compound A1.61 ± 1.92Induces apoptosis via Bcl-2 inhibition
Compound B1.98 ± 1.22Disrupts cell cycle progression

2. Anticonvulsant Activity

Thiazole derivatives have also been explored for anticonvulsant properties. For example, compounds with similar structural features to our target compound have shown effectiveness in protecting against seizures in animal models.

3. Antimicrobial Activity

The antimicrobial potential of thiazole-containing compounds has been documented, with some derivatives exhibiting activity comparable to standard antibiotics like norfloxacin. The presence of electron-donating groups in the structure appears to enhance this activity.

The biological activity of 2-(4-(4-Bromophenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid can be attributed to several mechanisms:

  • Enzyme Inhibition : Interaction studies suggest that the compound may inhibit specific enzymes involved in cancer progression or microbial resistance.
  • Receptor Modulation : The compound may act as a modulator for various receptors, influencing cellular signaling pathways crucial for tumor growth or seizure activity.

Case Studies

Several case studies have highlighted the efficacy of thiazole derivatives:

  • Anticancer Study : A recent investigation demonstrated that a thiazole derivative exhibited significant cytotoxicity against breast cancer cells, with molecular dynamics simulations revealing interactions with key proteins involved in apoptosis.
  • Anticonvulsant Study : Another study showed that a pyrrolidine-thiazole hybrid effectively reduced seizure frequency in rodent models, suggesting potential for developing new anticonvulsant drugs.

Comparison with Similar Compounds

4-Fluorophenyl Analog

  • Structure : 2-(4-(4-Fluorophenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid (CAS: 1443291-75-5) replaces bromine with fluorine.
  • Molecular Weight : 306.4 g/mol (C₁₅H₁₅FN₂O₂S ) .

4-Ethylphenyl Analog

  • Structure : 2-(4-(4-Ethylphenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid (CAS: 91234-17-2) substitutes bromine with an ethyl group.
  • Molecular Weight : 262.33 g/mol (C₁₃H₁₄N₂O₂S ) .
  • Impact : The ethyl group introduces steric bulk and lipophilicity, which may improve membrane permeability but reduce solubility in aqueous media.

Heterocyclic Amine Modifications

Amino-Substituted Analog

  • Structure: [2-Amino-4-(4-ethylphenyl)-thiazol-5-yl]-acetic acid (CAS: 91234-17-2) replaces pyrrolidin-1-yl with a primary amine.
  • Molecular Weight : 262.33 g/mol .

Core Structural Modifications

Thiazolidinedione Derivative

  • Structure : (Z)-2-(5-((4-chloro-2-(pyrrolidin-1-yl)thiazol-5-yl)methylene)-2,4-dioxothiazolidin-3-yl)acetic acid (T6) .
  • Impact : The thiazolidinedione ring introduces additional hydrogen-bonding sites and electron-withdrawing groups, often associated with antidiabetic activity. This contrasts with the simpler thiazole core of the target compound.

Heteroaromatic Ring Variations

Thiophene-Substituted Analog

  • Structure : 2-[4-(thiophen-2-yl)-1,3-thiazol-5-yl]acetic acid (CAS: 927999-28-8).
  • Molecular Weight: 225.29 g/mol (C₉H₇NO₂S₂) .

Research Implications

  • Electronic Effects : Bromine’s polarizability may enhance halogen bonding in target interactions compared to fluorine or ethyl groups .
  • Steric Factors : Pyrrolidine’s rigid structure likely improves binding selectivity over flexible amines .
  • Synthetic Routes : Common methods involve refluxing with acetic acid and HCl, as seen in thiazole and pyrazole syntheses .

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